6-[ethyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide

• IUPAC Name: 6-[ethyl(methyl)amino]-N-[(3-propyl-1,2-oxazol-5-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C16H22N4O2/c1-4-6-13-9-14(22-19-13)11-18-16(21)12-7-8-15(17-10-12)20(3)5-2/h7-10H,4-6,11H2,1-3H3,(H,18,21)
• InChI Key: KHQFQIKSVGQCMC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=C1)CNC(=O)C2=CN=C(C=C2)N(C)CC
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

6-[ethyl(methyl)amino]-N-[(3-propyl-5-isoxazolyl)methyl]nicotinamide, also known as S 14506, is a synthetic compound that has been studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of S 14506 is not fully understood, but it is believed to involve the modulation of several signaling pathways in cells. S 14506 has been shown to interact with various receptors in the brain, including the serotonin and dopamine receptors, which are involved in mood regulation. In addition, S 14506 has been shown to inhibit the activity of enzymes involved in the metabolism of neurotransmitters, which can lead to increased levels of these molecules in the brain.
Biochemical and Physiological Effects:
S 14506 has been shown to have several biochemical and physiological effects in animal models. In neurology, S 14506 has been shown to improve cognitive function and reduce oxidative stress in the brain. In oncology, S 14506 has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In psychiatry, S 14506 has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using S 14506 in lab experiments is its potential for therapeutic applications in various fields of medicine. S 14506 has been shown to have neuroprotective effects, inhibit tumor growth, and have anxiolytic and antidepressant effects. However, one of the limitations of using S 14506 in lab experiments is its complex synthesis method and the need for specialized equipment and expertise. In addition, the mechanism of action of S 14506 is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of S 14506. In neurology, future studies could focus on the potential therapeutic applications of S 14506 in other neurodegenerative diseases, such as Parkinson's disease. In oncology, future studies could investigate the potential of S 14506 as a combination therapy with other anticancer drugs. In psychiatry, future studies could explore the potential of S 14506 in the treatment of other mood disorders, such as bipolar disorder. Overall, the study of S 14506 has the potential to lead to the development of new therapeutic options in various fields of medicine.

Synthesis Methods

S 14506 can be synthesized through a multi-step process involving the reaction of several starting materials. The synthesis method involves the formation of a key intermediate, which is then subjected to further reactions to yield the final product. The process requires expertise in organic chemistry and specialized equipment, and the purity of the final product is critical for its use in scientific research.

Scientific Research Applications

S 14506 has been studied for its potential therapeutic applications in various fields of medicine, including neurology, oncology, and psychiatry. In neurology, S 14506 has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. In oncology, S 14506 has been studied for its potential to inhibit tumor growth and induce apoptosis in cancer cells. In psychiatry, S 14506 has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.